Cas no 131685-11-5 (N-Acetyl-L-cysteine-d3)

N-Acetyl-L-cysteine-d3 Properties

Names and Identifiers

• N-Acetyl-d3-L-cysteine
• N-Acetyl-L-cysteine-d3
• AB53647
• N-(Acetyl-d3)-L-cysteine
• N-[2H3]Acetylcysteine
• N-Acetylcysteine-d3
• Acetylcysteine-d3
• N-trideuteroacetyl-l-cysteine
• J-006035
• DB-320874
• CS-0377157
• (2R)-3-sulfanyl-2-[(2,2,2-trideuterioacetyl)amino]propanoic acid
• (2R)-2-[(2,2,2-?H?)acetamido]-3-sulfanylpropanoic acid
• L-Cysteine, N-(acetyl-d3)- (9CI)
• 131685-11-5
• (2R)-2-[(2,2,2-(2)H?)ACETAMIDO]-3-SULFANYLPROPANOIC ACID
• C90393
• HY-B0215S
• +Expand

• InChIKey： PWKSKIMOESPYIA-OSIBIXDNSA-N
• Inchi： 1S/C5H9NO3S/c1-3(7)6-4(2-10)5(8)9/h4,10H,2H2,1H3,(H,6,7)(H,8,9)/t4-/m0/s1/i1D3
• SMILES： SC[C@@H](C(=O)O)NC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 169.06799
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.04914456g/mol
• Heavy Atom Count: 10
• Complexity: 148
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• LogP: -0.10360
• PSA: 66.4
• Refractive Index: 1.519
• Boiling Point: 407.678 °C at 760 mmHg
• Melting Point: 98-100°C
• Flash Point: 200.357 °C
• Color/Form: Gray white solid
• Density: 1.319